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Compound of Interest

Compound Name: NH2-PEG8-OH

Cat. No.: B1665985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hydrophilicity of Amino-PEG8-

Hydroxyl (NH2-PEG8-OH), a heterobifunctional linker increasingly pivotal in advanced drug

development. The defining characteristic of this molecule is its pronounced hydrophilicity,

primarily imparted by its eight-unit polyethylene glycol (PEG) chain. This feature is critical for

enhancing the solubility, stability, and pharmacokinetic profiles of conjugated biomolecules,

making it an essential tool in the synthesis of antibody-drug conjugates (ADCs), PROTACs,

and other targeted therapies.

Core Properties of NH2-PEG8-OH
NH2-PEG8-OH is a monodisperse compound featuring a primary amine (-NH2) group and a

hydroxyl (-OH) group at opposite ends of a discrete PEG linker. The ether oxygen atoms along

the PEG backbone readily form hydrogen bonds with water, rendering the molecule highly

soluble in aqueous media.[1][2] This intrinsic hydrophilicity is instrumental in mitigating the

aggregation and improving the biocompatibility of otherwise hydrophobic therapeutic moieties.

[3]

Quantitative Physicochemical Data
The hydrophilicity of a molecule can be quantitatively assessed through several key

parameters. The following table summarizes the available data for NH2-PEG8-OH.
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Property Value Reference

Molecular Formula C₁₆H₃₅NO₈ [4]

Molecular Weight 369.45 g/mol [4][5]

CAS Number 352439-37-3 [4][5][6]

Calculated LogP -0.9464 to -2.4 [4][5]

Topological Polar Surface Area

(TPSA)
111 Å² [4][5]

Solubility
Soluble in Water, DMSO, DMF,

DCM
[6][7]

Appearance Solid or viscous liquid [7]

LogP (octanol-water partition coefficient) is a critical measure of hydrophilicity. A negative value,

such as that calculated for NH2-PEG8-OH, indicates a strong preference for the aqueous

phase, confirming its hydrophilic character.[4][8]

The Role of Hydrophilicity in Drug Development
The NH2-PEG8-OH linker is frequently employed to connect a targeting moiety (like an

antibody) to a therapeutic payload (like a small molecule drug). Its hydrophilicity confers

several advantages:

Enhanced Solubility: It improves the aqueous solubility of the entire conjugate, which is

particularly crucial when dealing with hydrophobic drug payloads.

Improved Pharmacokinetics: The hydrophilic PEG chain creates a hydration shell around the

conjugate, which can prolong its circulation time in the bloodstream by reducing renal

clearance and recognition by the reticuloendothelial system.

Reduced Immunogenicity: The PEG linker can mask potential epitopes on the conjugated

protein or payload, thereby reducing the likelihood of an immune response.[3]

Optimized Stability: By preventing aggregation, the linker contributes to the overall stability

and manufacturability of the bioconjugate.[9]
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Experimental Protocols for Assessing Hydrophilicity
For researchers seeking to experimentally verify or quantify the hydrophilicity of NH2-PEG8-OH
or its conjugates, the following standard protocols are recommended.

Measurement of Water Solubility
This protocol, adapted from OECD Guideline 120, determines the solution behavior of a

polymer in water.[1]

Objective: To determine the saturation concentration of NH2-PEG8-OH in water at a given

temperature.

Materials:

NH2-PEG8-OH

Deionized or distilled water

Glass flasks with stoppers

Temperature-controlled shaker or agitator

Centrifuge or filtration apparatus (e.g., 0.45 µm filter)

Analytical equipment for quantification (e.g., HPLC-ELSD, TOC analyzer)

Procedure:

Sample Preparation: Weigh approximately 10 g of NH2-PEG8-OH into three separate flasks.

[1]

Dissolution: Add a known volume of water to each flask. Place the flasks in a shaker set to a

constant temperature (e.g., 20°C) and agitate until equilibrium is reached (typically 24-48

hours).

Phase Separation: After agitation, allow the solutions to settle. If a solid phase remains,

separate it from the aqueous phase by centrifugation or filtration.[1]
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Quantification: Analyze the concentration of NH2-PEG8-OH in the clear aqueous phase

using a validated analytical method like HPLC with an Evaporative Light Scattering Detector

(ELSD), which is suitable for non-chromophoric compounds like PEGs.[1]

Data Analysis: Report the solubility as the mean concentration from the three replicates (e.g.,

in mg/L).[1]

Measurement of Partition Coefficient (LogP)
This protocol describes the shake flask method for determining the octanol-water partition

coefficient.

Objective: To measure the ratio of the concentration of NH2-PEG8-OH in octanol versus an

aqueous buffer.

Materials:

NH2-PEG8-OH

1-Octanol (pre-saturated with water)

Aqueous buffer (e.g., PBS, pre-saturated with octanol)

Separatory funnels

Analytical equipment for quantification (e.g., LC-MS)

Procedure:

Preparation: Prepare a stock solution of NH2-PEG8-OH in the aqueous buffer.

Partitioning: In a separatory funnel, combine a known volume of the aqueous stock solution

with an equal volume of pre-saturated 1-octanol.

Equilibration: Shake the funnel vigorously for several minutes to allow the compound to

partition between the two phases. Let the funnel stand until the layers have completely

separated.
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Sampling: Carefully collect samples from both the aqueous and octanol layers.

Quantification: Determine the concentration of NH2-PEG8-OH in each phase using a

suitable analytical method.

Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm

of P.[8] A negative result confirms hydrophilicity.[8]

Measurement of Water Contact Angle
This method assesses the hydrophilicity of a surface functionalized with the linker.[10]

Objective: To determine the static water contact angle on a solid substrate coated with NH2-
PEG8-OH.[8]

Materials:

Contact angle goniometer with a high-resolution camera

Micrometer syringe or automated dispenser

High-purity water

A flat substrate (e.g., glass slide, silicon wafer)

NH2-PEG8-OH for surface modification

Procedure:

Surface Preparation: Functionalize the substrate surface with NH2-PEG8-OH using an

appropriate coupling chemistry (e.g., silanization for glass).

Droplet Deposition: Place the functionalized substrate on the goniometer stage. Using the

syringe, carefully dispense a small droplet of high-purity water (e.g., 5 µL) onto the surface.

[1]
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Image Capture: Allow the droplet to equilibrate for a few seconds and capture a high-

resolution image of the droplet profile.[1]

Angle Measurement: Use the goniometer's software to measure the angle formed at the

interface of the water droplet, the surface, and the surrounding air.

Data Analysis: Repeat the measurement at several different locations on the surface to

obtain an average contact angle. A low contact angle (<90°, typically <40° for PEGylated

surfaces) indicates a hydrophilic surface.[8][10]

Application Workflow and Logical Diagrams
The heterobifunctional nature of NH2-PEG8-OH makes it an ideal linker for constructing

complex bioconjugates. The following diagrams illustrate its application in a typical workflow for

creating an Antibody-Drug Conjugate (ADC).
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Caption: A typical workflow for synthesizing an Antibody-Drug Conjugate (ADC) using NH2-
PEG8-OH.
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The logic behind using a hydrophilic linker like NH2-PEG8-OH in complex molecules like

PROTACs is to ensure the final construct remains soluble and cell-permeable, facilitating the

formation of the critical ternary complex.

PROTAC Components & Assembly

Mechanism of Action
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Caption: Logical relationship of a hydrophilic linker in PROTAC design and function.
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In conclusion, NH2-PEG8-OH is a well-defined, highly hydrophilic, and versatile chemical tool.

Its ability to enhance the aqueous solubility and improve the pharmacokinetic properties of

bioconjugates makes it an indispensable component in the development of next-generation

targeted therapeutics. The experimental protocols provided herein offer a framework for the

quantitative assessment of its defining hydrophilic character.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

